3-[2-(methylsulfanyl)-1H-imidazol-1-yl]benzoic acid

• IUPAC Name: 3-(2-methylsulfanylimidazol-1-yl)benzoic acid
• InChI: InChI=1S/C11H10N2O2S/c1-16-11-12-5-6-13(11)9-4-2-3-8(7-9)10(14)15/h2-7H,1H3,(H,14,15)
• InChI Key: HJYFTERKJKJIDX-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=CN1C2=CC=CC(=C2)C(=O)O
• Molecular Formula: C11H10N2O2S
• DSSTOX Substance ID: DTXSID301228636
• Molecular Weight: 234.28 g/mol
• CAS RN: 1146290-22-3

Description

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H10N2O2S/c1-16-11-12-5-6-13 (11)9-4-2-3-8 (7-9)10 (14)15/h2-7H,1H3, (H,14,15). This indicates that the compound has a molecular formula of C11H10N2O2S.

Physical And Chemical Properties Analysis

The compound is a powder. More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.

Scientific Research Applications

Synthesis Methods

A study by Barros et al. (2007) developed a method for synthesizing 3-(5-amino-4-cyano-1H-imidazol-1-yl)-4-substituted benzoic acids. This process involved intramolecular cyclisation of related aminomethyleneaminobenzoic acids in the presence of a base (Barros, Gonçalves, Oliveira-Campos, & Proença, 2007).

Antimicrobial Properties

Research by Dahiya (2008) synthesized and characterized a series of imidazole analogs, including 3,5-diiodo-4-(2-methyl-1H-imidazol-5-yl)benzoic acid analogs, demonstrating significant antimicrobial activity against various pathogenic fungi and bacteria (Dahiya, 2008).

Coordination Polymers and Their Properties

He et al. (2020) prepared coordination polymers using a ligand related to 3-[2-(methylsulfanyl)-1H-imidazol-1-yl]benzoic acid, exhibiting luminescent and magnetic properties. These compounds were characterized by various techniques including X-ray crystallography (He, Yuan, Zhang, Xiao, Wang, & Xu, 2020).

Corrosion Inhibition

Ammal et al. (2018) synthesized oxadiazole derivatives with a structure similar to this compound, revealing their effectiveness as corrosion inhibitors for mild steel in sulfuric acid. These findings were supported by various physicochemical and theoretical studies (Ammal, Prajila, & Joseph, 2018).

Fluorescent Chemosensors

Emandi et al. (2018) reported the use of imidazole-based compounds, structurally similar to the subject compound, as fluorescent chemosensors. These compounds were effectively used for the detection of cyanide and mercury ions (Emandi, Flanagan, & Senge, 2018).

Safety and Hazards

The compound has a GHS07 pictogram, indicating that it can cause certain hazards. The signal word is "Warning". For more detailed safety information, a Material Safety Data Sheet (MSDS) should be consulted.